Cas no 1244855-89-7 (Dimethyl(4-thiomethylphenyl)silanol)

• Product Name: Dimethyl(4-thiomethylphenyl)silanol
• CAS No: 1244855-89-7
• MF: C₉H₁₄OSSi
• MW: 198.357362270355
• MDL: MFCD09266149
• CID: 5558556
• Update Time: 2026-03-11

Dimethyl(4-thiomethylphenyl)silanol Chemical and Physical Properties

Names and Identifiers

• Dimethyl(4-thiomethylphenyl)silanol

• MDL： MFCD09266149
• Inchi： 1S/C9H14OSSi/c1-11-8-4-6-9(7-5-8)12(2,3)10/h4-7,10H,1-3H3
• InChI Key： NGXJYDAZNNHWAL-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C1=CC=C(SC)C=C1)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Dimethyl(4-thiomethylphenyl)silanol

Dimethyl(4-thiomethylphenyl)silanol (CAS No. 1244855-89-7): A Comprehensive Overview

Dimethyl(4-thiomethylphenyl)silanol, identified by its Chemical Abstracts Service (CAS) number CAS No. 1244855-89-7, is a compound of significant interest in the field of organosilicon chemistry and its applications in pharmaceuticals, materials science, and catalysis. This organosilicon derivative features a unique structural motif combining a phenyl ring substituted with a thiomethyl group and a silanol moiety, which imparts distinct chemical properties and functionalities. The compound has garnered attention due to its potential role in the synthesis of advanced materials and as an intermediate in the development of novel therapeutic agents.

The molecular structure of Dimethyl(4-thiomethylphenyl)silanol consists of a silicon atom bonded to two methyl groups and an oxygen atom from the silanol group, while the phenyl ring is further functionalized with a thiomethyl group at the para position. This specific arrangement enhances the compound's reactivity and makes it a valuable candidate for various chemical transformations. The presence of both hydrophilic and hydrophobic regions in its structure allows for diverse applications, ranging from surface modification to drug delivery systems.

In recent years, there has been growing interest in the use of organosilicon compounds like Dimethyl(4-thiomethylphenyl)silanol in pharmaceutical research. The silanol group, in particular, has been explored for its ability to form hydrogen bonds and interact with biological molecules. This property has led to investigations into its potential as a prodrug carrier or a component in drug formulations designed to enhance bioavailability and target specificity. Additionally, the thiomethyl group can serve as a handle for further chemical modifications, enabling the synthesis of more complex molecules with tailored properties.

One of the most promising applications of Dimethyl(4-thiomethylphenyl)silanol is in the field of materials science. The compound's ability to form stable silicon-oxygen bonds makes it suitable for use in cross-linking agents, coatings, and adhesives. Researchers have demonstrated its efficacy in creating hybrid materials that combine the advantages of organic and inorganic components. These materials exhibit enhanced mechanical strength, thermal stability, and chemical resistance, making them ideal for use in high-performance applications such as aerospace, automotive parts, and electronic devices.

The synthesis of Dimethyl(4-thiomethylphenyl)silanol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Typically, the process begins with the reaction of 4-thiomethylbenzene with chlorosilanes followed by hydrolysis to introduce the silanol group. Advances in synthetic methodologies have enabled more efficient routes to this compound, including catalytic processes that minimize waste and improve sustainability.

The chemical reactivity of Dimethyl(4-thiomethylphenyl)silanol allows it to participate in various transformations that are useful for constructing complex molecular architectures. For instance, it can undergo nucleophilic substitution reactions to introduce different functional groups onto the phenyl ring or react with metal catalysts to form coordination complexes. These complexes have been explored as catalysts for organic transformations, offering new ways to synthesize valuable chemicals with high selectivity and efficiency.

In conclusion, Dimethyl(4-thiomethylphenyl)silanol (CAS No. 1244855-89-7) is a versatile organosilicon compound with broad applications across multiple scientific disciplines. Its unique structural features make it an attractive candidate for pharmaceutical development, materials science innovations, and catalytic processes. As research continues to uncover new possibilities for this compound, its importance is likely to grow further, driving innovation and progress in related fields.